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Compound of Interest

3-(4-Bromophenyl)-3-
Compound Name: .
oxopropanenitrile

cat. No.: B1269170

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight of 3-(4-
Bromophenyl)-3-oxopropanenitrile, a key descriptor in its scientific evaluation. The
information herein is compiled for use in research, drug development, and quality control.

Molecular Identity and Structure

3-(4-Bromophenyl)-3-oxopropanenitrile, also known by its synonym (4-
Bromobenzoyl)acetonitrile, is a chemical compound with the molecular formula CoHsBrNOJ[1][2]
[3]. Its structure consists of a bromophenyl group attached to a three-carbon chain containing a
ketone and a nitrile functional group.

Molecular Weight

The molecular weight of a compound is a fundamental physical property, essential for a wide
range of laboratory calculations, including molarity preparations and stoichiometric
assessments of chemical reactions.

Calculated Molecular Weight

The molecular weight of 3-(4-Bromophenyl)-3-oxopropanenitrile has been calculated based
on the standard atomic weights of its constituent elements. The molecular formula is
CoHsBIrNO.
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Standard
. . . Total Mass (
Element Symbol Quantity Atomic Weight Imol )
mo

(g/mol) L

Carbon C 9 12.011[4][5][6][7]  108.099
1.008[8][9][10]

Hydrogen H 6 6.048
[11][12]

_ 79.904[13][14]

Bromine Br 1 79.904
[15][16]

_ 14.007[17][18]

Nitrogen N 1 14.007
[19][20][21]

Oxygen O 1 15.999 15.999

Total 224.057

Published Molecular Weight

The computed molecular weight is consistent with published data for 3-(4-Bromophenyl)-3-
oxopropanenitrile, which is reported as 224.05 g/mol [1][2][3].

Experimental Workflow: Molecular Weight
Determination

The determination of a compound's molecular weight is a foundational experimental procedure.
The following diagram outlines a generalized workflow for this process, from sample
preparation to data analysis.
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A generalized workflow for the experimental determination of molecular weight.
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Experimental Protocol: High-Resolution Mass
Spectrometry (HRMS)

The following is a representative protocol for the determination of the accurate mass of 3-(4-
Bromophenyl)-3-oxopropanenitrile using High-Resolution Mass Spectrometry.

Objective: To experimentally verify the molecular weight of 3-(4-Bromophenyl)-3-
oxopropanenitrile.

Materials:

e 3-(4-Bromophenyl)-3-oxopropanenitrile sample

o HPLC-grade solvent (e.g., acetonitrile/water mixture)

o Calibrant solution appropriate for the mass spectrometer
Instrumentation:

o High-Resolution Mass Spectrometer (e.g., Orbitrap, TOF)

» Electrospray lonization (ESI) source

e Syringe pump or liquid chromatography system for sample introduction
Procedure:

o Sample Preparation: Prepare a dilute solution of the 3-(4-Bromophenyl)-3-
oxopropanenitrile sample (typically 1-10 pg/mL) in the chosen HPLC-grade solvent.

 Instrument Calibration: Calibrate the mass spectrometer according to the manufacturer's
instructions using the appropriate calibrant solution to ensure high mass accuracy.

o Sample Infusion: Introduce the sample solution into the ESI source at a constant flow rate
using a syringe pump or an LC system.

o Data Acquisition: Acquire mass spectra in the positive or negative ion mode, over a mass
range that includes the expected molecular ion peak of the analyte.
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o Data Analysis:
o Identify the peak corresponding to the molecular ion ((M+H]* or [M-H]").
o Determine the accurate mass of this peak.

o Compare the experimentally determined mass with the theoretically calculated mass to
confirm the identity and purity of the compound.

Conclusion

The molecular weight of 3-(4-Bromophenyl)-3-oxopropanenitrile is a critical parameter for its
use in scientific research and development. The calculated and experimentally confirmed
molecular weight of approximately 224.05 g/mol provides a foundational piece of data for
professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (4-Bromobenzoyl)acetonitrile | COH6BrNO | CID 770312 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2.4592-94-3|3-(4-Bromophenyl)-3-oxopropanenitrile|BLD Pharm [bldpharm.com]

e 3. 3-(3-Bromophenyl)-3-oxopropanenitrile | COH6BrNO | CID 2756839 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 4. byjus.com [byjus.com]

o 5. Atomic/Molar mass [westfield.ma.edu]

e 6. m.youtube.com [m.youtube.com]

e 7. Atomic Weights and Isotopic Compositions for Carbon [physics.nist.gov]

o 8. Atomic Weight of Hydrogen | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1269170?utm_src=pdf-body
https://www.benchchem.com/product/b1269170?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/770312
https://pubchem.ncbi.nlm.nih.gov/compound/770312
https://www.bldpharm.com/products/4592-94-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/2756839
https://pubchem.ncbi.nlm.nih.gov/compound/2756839
https://byjus.com/chemistry/carbon/
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://m.youtube.com/watch?v=0DjGnME8ITM
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=C
https://www.ciaaw.org/hydrogen.htm
https://www.ciaaw.org/hydrogen.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

9. How many grams does an atom of hydrogen weigh? - asklITians [askiitians.com]
e 10. quora.com [quora.com]

e 11. Hydrogen - Wikipedia [en.wikipedia.org]

e 12. youtube.com [youtube.com]

e 13. Bromine - Wikipedia [en.wikipedia.org]

e 14. Atomic Weight of Bromine | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

e 15. Atomic Weights and Isotopic Compositions for Bromine [physics.nist.gov]

e 16. Bromine - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

e 17. Atomic Weight of Nitrogen | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

e 18. youtube.com [youtube.com]
e 19. Atomic Weights and Isotopic Compositions for Nitrogen [physics.nist.gov]
» 20. Nitrogen - Wikipedia [en.wikipedia.org]

e 21. Nitrogen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 3-(4-
Bromophenyl)-3-oxopropanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269170#3-4-bromophenyl-3-oxopropanenitrile-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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